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Compound of Interest

Compound Name: Triethylgermane

Cat. No.: B074486

This technical guide provides a comprehensive overview of the core physicochemical
properties of triethylgermane, specifically its boiling point and density. It is intended for
researchers, scientists, and professionals in the field of drug development and organometallic
chemistry who require precise and reliable data for their work. This document summarizes key
guantitative data, outlines general experimental methodologies for property determination, and
presents a logical relationship for its synthesis.

Physicochemical Data of Triethylgermane

Triethylgermane, with the chemical formula (Cz2Hs)sGeH, is a colorless liquid.[1][2][3] Its key
physical properties are summarized in the table below for easy reference and comparison.

Property Value Conditions
Boiling Point 122 °C Not specified
121-122 °C at 20 mmHg

Density 0.994 g/mL at 25 °C[3][4][5]
Specific Gravity 1.004 Not specified[1][6]

Experimental Protocols
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While the provided literature sources cite established values for the boiling point and density of
triethylgermane, detailed experimental protocols for these specific measurements are not
extensively described. However, standard methodologies for determining these properties for
liquid compounds are well-established.

1. Determination of Boiling Point:

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. For precise measurements,
especially for compounds sensitive to atmospheric pressure, distillation under reduced
pressure is often employed.

o Apparatus: A distillation apparatus, including a boiling flask, a condenser, a receiving flask, a
thermometer, and a vacuum source with a manometer.

e Procedure (General):

[¢]

The liquid sample (triethylgermane) is placed in the boiling flask along with boiling chips
to ensure smooth boiling.

o The apparatus is assembled, ensuring all joints are properly sealed.

o Avacuum is applied to the system, and the pressure is allowed to stabilize at a desired
value (e.g., 20 mmHg) as indicated by the manometer.

o The boiling flask is gently heated.

o The temperature is recorded when the liquid is boiling steadily and the vapor is
condensing and dripping into the receiving flask. This temperature is the boiling point at
the recorded pressure.

2. Determination of Density:

The density of a substance is its mass per unit volume. For liquids, a pycnometer or a digital
density meter is commonly used for accurate measurements.
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e Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), a balance with high precision, and a constant-temperature bath.

e Procedure (General):

o

The pycnometer is thoroughly cleaned, dried, and weighed empty.

o ltis then filled with the liquid sample (triethylgermane), ensuring no air bubbles are
trapped. The stopper is inserted, and any excess liquid is carefully removed.

o The filled pycnometer is placed in a constant-temperature bath (e.g., at 25 °C) until it
reaches thermal equilibrium.

o The pycnometer is removed from the bath, wiped dry, and weighed again.
o The weight of the liquid is determined by subtracting the weight of the empty pycnometer.

o The volume of the pycnometer is known (often calibrated with a liquid of known density,
like water).

o The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer.

Synthesis of Triethylgermane

Triethylgermane can be synthesized through a multi-step process. This synthesis pathway
provides a logical workflow for the production of this important organogermanium compound.

Triethyloromogermane +Na Hexaethyldigermane +Li Triethylgermyllithium + NH2Cl (Ammonolysis; Triethylgermane
((C2Hs)3GeBr) ((C2Hs)eGe2) ((C2Hs)sGeli) ((C2Hs)3GeH)

Click to download full resolution via product page

Caption: Synthesis pathway of Triethylgermane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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